4-Cyclohexyl-1-(4-ethynylphenyl)-2,6,7-trioxabicyclo(2.2.2)octane

• CAS No.: 108614-38-6
• Molecular Formula: C19H22O3
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-cyclohexyl-1-(4-ethynylphenyl)-2,6,7-trioxabicyclo[2.2.2]octane
• InChI: InChI=1S/C19H22O3/c1-2-15-8-10-17(11-9-15)19-20-12-18(13-21-19,14-22-19)16-6-4-3-5-7-16/h1,8-11,16H,3-7,12-14H2
• InChI Key: CSIFPTAATWHCSL-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C23OCC(CO2)(CO3)C4CCCCC4

Description

4-Cyclohexyl-1-(4-ethynylphenyl)-2,6,7-trioxabicyclo(2.2.2)octane is a useful research compound. Its molecular formula is C19H22O3 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Utilizing Procedure 2, 4-cyclohexyl-1-(4-ethynylphenyl)-2,6,7-trioxabicyclo[2.2.2]octane was prepared from its respective oxetane. The 3-cyclohexyl-3-hydroxymethyloxetane was reacted with 4-(1,2-dibromoethyl)benzoyl chloride by the method of Procedure 2. The resulting product was characterized by NMR (300 MHz, CDCl3): δ 1.0-1.4 and 1.6-2.0 (11H, m, cyclohexyl CH2), 3.9-4.1 (2H, m, CH2Br), 4.4 (2H, s, CH2O), 4.55 (4H, d of d, CH2OCH2), 5.1 (1H, d of d, ArCHBr), 7.45 (2H, d, aromatic), 8.1 (2H, d, aromatic).